Cas no 571152-02-8 (Spiro[3.4]octane-1,3-dione)

• Product Name: Spiro[3.4]octane-1,3-dione
• CAS No: 571152-02-8
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD24710171
• CID: 4043010
• PubChem ID: 85850988
• Update Time: 2025-10-28

Spiro[3.4]octane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octane-1,3-dione
• 571152-02-8
• AT35177

• MDL： MFCD24710171
• Inchi： 1S/C8H10O2/c9-6-5-7(10)8(6)3-1-2-4-8/h1-5H2
• InChI Key： SSYROGXTYFVYBF-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCC2)C(=O)C1

Computed Properties

• Exact Mass: 138.068079557Da
• Monoisotopic Mass: 138.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Additional information on Spiro[3.4]octane-1,3-dione

Spiro[3.4]octane-1,3-dione: A Comprehensive Overview

Spiro[3.4]octane-1,3-dione, also known by its CAS No. 571152-02-8, is a unique organic compound with a spirocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its two fused ketone groups and a spirocyclic framework, which imparts it with distinctive chemical and physical properties.

The molecular formula of Spiro[3.4]octane-1,3-dione is C9H12O2, and its molecular weight is approximately 156.2 g/mol. The compound exists as a white crystalline solid under standard conditions and exhibits a melting point of around 95°C and a boiling point of approximately 260°C at standard pressure. Its density is about 1.4 g/cm³, making it relatively dense compared to other organic compounds of similar molecular weight.

Recent studies have highlighted the potential of Spiro[3.4]octane-1,3-dione as a versatile building block in organic synthesis due to its ability to undergo various chemical transformations under mild conditions. For instance, researchers have demonstrated that the compound can be efficiently converted into a range of heterocyclic compounds through simple acid-catalyzed cyclization reactions.

In terms of chemical reactivity, Spiro[3.4]octane-1,3-dione has shown remarkable stability under thermal and oxidative conditions, which makes it an attractive candidate for applications in high-performance materials such as polymers and coatings. Additionally, the compound's ability to form stable complexes with metal ions has opened up new avenues for its use in catalysis and coordination chemistry.

The synthesis of Spiro[3.4]octane-1,3-dione typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of appropriate diketones with cyclic ketones in the presence of an acid catalyst.

From an environmental standpoint, the compound has been found to exhibit low toxicity towards aquatic organisms under standard testing conditions, which aligns with its potential for use in eco-friendly applications such as biodegradable plastics and sustainable materials.

In conclusion, Spiro[3.4]octane-1,3-dione (CAS No. 571152-02-8) represents a promising compound with diverse applications across multiple disciplines due to its unique structural features and favorable chemical properties.